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Compound of Interest

Compound Name: 1-Bromo-4-isopropylbenzene

Cat. No.: B1265591

An In-depth Technical Guide to the Physicochemical Properties of 1-Bromo-4-
isopropylbenzene

Abstract: This technical guide provides a comprehensive examination of 1-bromo-4-
isopropylbenzene (4-bromocumene), a key aromatic halogenated hydrocarbon. We will delve
into its fundamental physicochemical properties, with a specific focus on its molecular weight
and density. This document is intended for researchers, scientists, and drug development
professionals, offering not only core data but also the experimental context and synthetic utility
of this versatile chemical intermediate. The guide includes a detailed, field-proven protocol for
density determination and discusses the compound's significance as a building block in modern
organic synthesis.

Introduction to 1-Bromo-4-isopropylbenzene

1-Bromo-4-isopropylbenzene, also known by its common synonym 4-bromocumene, is an
organic compound characterized by a benzene ring substituted with a bromine atom and an
isopropyl group at the para position.[1] As a colorless to pale yellow liquid, it serves as a crucial
intermediate and building block in the synthesis of more complex molecules across various
industries, most notably in the development of pharmaceuticals and agrochemicals.[1][2]

The strategic placement of the bromine atom makes it an excellent substrate for a variety of
cross-coupling reactions, while the isopropyl group influences the molecule's steric and
electronic properties.[3] A precise understanding of its physical properties, such as molecular
weight and density, is paramount for accurate stoichiometric calculations in synthesis, for
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process modeling in chemical engineering, and for ensuring safety and proper handling in a
laboratory setting.

Core Physicochemical Properties

The fundamental properties of 1-bromo-4-isopropylbenzene are summarized below. These
values are critical for any researcher planning to utilize this compound in synthetic applications.

Property Value Source(s)
Molecular Formula CoH11Br [4][5]
Molecular Weight 199.09 g/mol [41[5][6]
Density 1.315 g/cm3 (at 20°C) [718]

CAS Number 586-61-8 [41[5][6]
Appearance Colorless to pale yellow liquid [1]

Boiling Point 219 °C [7]

Flash Point >100 °C (>212 °F) [71[9]

N Insoluble in water; moderately
Solubility ] ] [1][8]
soluble in organic solvents

4-Bromocumene, p-
Synonyms Bromocumene, 4- [4][6][10]
Isopropylbromobenzene

Molecular Weight: The Foundation of Stoichiometry

The molecular weight of 1-bromo-4-isopropylbenzene is a calculated value derived from its
molecular formula, CoH11Br. It is determined by summing the atomic weights of its constituent
atoms: nine carbon atoms, eleven hydrogen atoms, and one bromine atom. This value of
199.09 g/mol is fundamental for all stoichiometric calculations, ensuring that reactants are
combined in the correct molar ratios to achieve desired reaction outcomes and yields.[4][6][11]
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Density: A Critical Parameter for Process and
Handling

The density of a liquid reagent is essential for converting a known volume to a mass, and vice-
versa, which is a common requirement in a laboratory setting where liquids are often measured
by volume. The accepted density for 1-bromo-4-isopropylbenzene is approximately 1.315
g/cm3 at 20°C.[7][8] It is crucial to note that density is temperature-dependent; therefore,
precise measurements must be conducted at a controlled, specified temperature.

Experimental Protocol for Density Determination

The following protocol outlines a robust and self-validating method for the precise
determination of the density of 1-bromo-4-isopropylbenzene using a pycnometer.

Causality and Rationale: The choice of a pycnometer is based on its design, which allows for
the precise measurement of a fixed volume of liquid, thereby minimizing volumetric errors. The
protocol's emphasis on cleanliness, temperature equilibrium, and replicate measurements
ensures the accuracy and trustworthiness of the final result.

Methodology:
e Preparation and Calibration:

o Thoroughly clean a pycnometer of known volume (e.g., 10 mL) with a suitable solvent
(e.g., acetone), followed by distilled water. Dry the pycnometer completely in an oven and
allow it to cool to ambient temperature in a desiccator.

o Expertise & Experience: The drying and cooling step is critical to remove any residual
solvent or moisture, which would add mass and lead to an erroneously low density
calculation.

o Calibrate the pycnometer's volume by filling it with deionized, degassed water of a known
temperature and density.

e Measurement Procedure:
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o Weigh the clean, dry, and empty pycnometer on an analytical balance to at least four
decimal places. Record this mass as m.

o Fill the pycnometer with 1-bromo-4-isopropylbenzene, ensuring the liquid is free of air
bubbles.

o Submerge the filled pycnometer in a constant-temperature water bath set to 20.0 °C (£0.1
°C). Allow it to equilibrate for at least 20 minutes.

o Expertise & Experience: Temperature equilibration is the most critical variable. The volume
of the liquid will expand or contract with temperature changes, directly impacting the
density calculation. A constant-temperature bath is non-negotiable for high-accuracy work.

o After equilibration, carefully adjust the liquid level to the pycnometer's calibration mark,
removing any excess liquid from the exterior.

o Reweigh the filled pycnometer. Record this mass as ma.

e Calculation and Validation:
o Calculate the mass of the sample: m_sample = mz - ma.

o Calculate the density (p) using the formula: p = m_sample / V, where V is the calibrated
volume of the pycnometer.

o Trustworthiness: Repeat the entire procedure (steps 2 and 3) at least three times. The
results should be within a narrow range. Calculate the mean density and the standard
deviation to validate the precision of the measurements.

Workflow for Density Determination

The following diagram illustrates the logical flow of the experimental protocol for determining
the density of 1-bromo-4-isopropylbenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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